Cas no 110502-19-7 (2,4,4-Trimethyl-1-pentanethiol)

2,4,4-Trimethyl-1-pentanethiol is a branched-chain thiol compound characterized by its high reactivity due to the presence of a sulfhydryl (-SH) group. This compound is commonly utilized as a chain transfer agent in radical polymerization processes, where it effectively controls molecular weight and polydispersity of polymers. Its sterically hindered structure enhances stability while maintaining reactivity, making it suitable for applications in specialty polymer synthesis. Additionally, its low odor compared to linear thiols improves handling in industrial settings. The compound’s compatibility with various monomers and solvents further broadens its utility in producing tailored polymeric materials with controlled properties.

2,4,4-Trimethyl-1-pentanethiol structure

110502-19-7 structure

Product Name:2,4,4-Trimethyl-1-pentanethiol

CAS No:110502-19-7

MF:C₈H₁₈S

MW:146.293521404266

CID:3604702

PubChem ID:4226105

Update Time:2025-06-07

2,4,4-Trimethyl-1-pentanethiol Chemical and Physical Properties

Names and Identifiers

- 1-Pentanethiol, 2,4,4-trimethyl-, (±)-
- 2,4,4-trimethylpentane-1-thiol
- 2,4,4-Trimethyl-1-pentanethiol
- 1-Pentanethiol, 2,4,4-trimethyl-, (A+/-)-
- C8H18S
- EN300-2503394
- SCHEMBL277075
- AKOS024335821
- QBYFFKSXZRCMQR-UHFFFAOYSA-N
- 110502-19-7
- Inchi： 1S/C8H18S/c1-7(6-9)5-8(2,3)4/h7,9H,5-6H2,1-4H3
- InChI Key： QBYFFKSXZRCMQR-UHFFFAOYSA-N
- SMILES： C(S)C(C)CC(C)(C)C

Computed Properties

Exact Mass: 146.11292175Da
Monoisotopic Mass: 146.11292175Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 71.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 1Å²

2,4,4-Trimethyl-1-pentanethiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T896660-50mg	2,4,4-Trimethyl-1-pentanethiol	110502-19-7		50mg	$155.00	2023-05-17
TRC	T896660-100mg	2,4,4-Trimethyl-1-pentanethiol	110502-19-7		100mg	$620.00	2023-05-17
TRC	T896660-500mg	2,4,4-Trimethyl-1-pentanethiol	110502-19-7		500mg	$ 800.00	2023-09-05
Enamine	EN300-2503394-0.05g	2,4,4-trimethylpentane-1-thiol	110502-19-7	95%	0.05g	$768.0	2024-06-19
Enamine	EN300-2503394-0.1g	2,4,4-trimethylpentane-1-thiol	110502-19-7	95%	0.1g	$804.0	2024-06-19
Enamine	EN300-2503394-0.25g	2,4,4-trimethylpentane-1-thiol	110502-19-7	95%	0.25g	$840.0	2024-06-19
Enamine	EN300-2503394-0.5g	2,4,4-trimethylpentane-1-thiol	110502-19-7	95%	0.5g	$877.0	2024-06-19
Enamine	EN300-2503394-1.0g	2,4,4-trimethylpentane-1-thiol	110502-19-7	95%	1.0g	$914.0	2024-06-19
Enamine	EN300-2503394-2.5g	2,4,4-trimethylpentane-1-thiol	110502-19-7	95%	2.5g	$1791.0	2024-06-19
Enamine	EN300-2503394-5.0g	2,4,4-trimethylpentane-1-thiol	110502-19-7	95%	5.0g	$2650.0	2024-06-19